Cas no 355006-64-3 (3-fluoro-4,4-dimethoxypiperidine)

• Product Name: 3-fluoro-4,4-dimethoxypiperidine
• CAS No: 355006-64-3
• MF: C₇H₁₄FNO₂
• MW: 163.189965724945
• CID: 868811
• Update Time: 2026-04-29

3-fluoro-4,4-dimethoxypiperidine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4,4-dimethoxypiperidine

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on 3-fluoro-4,4-dimethoxypiperidine

3-Fluoro-4,4-dimethoxypiperidine: A Key Intermediate in Modern Pharmaceutical Synthesis

3-Fluoro-4,4-dimethoxypiperidine (CAS no. 355006-64-3) is a versatile and highly valuable intermediate in the field of pharmaceutical synthesis. Its unique structural features, comprising a fluorine substituent and two methoxy groups on a piperidine ring, make it a compound of significant interest for medicinal chemists and drug developers. This introduction delves into the compound's properties, synthesis methods, and its critical role in the development of novel therapeutic agents.

The< strong>fluorine atom in 3-fluoro-4,4-dimethoxypiperidine introduces a high electronegativity that can influence the electronic properties of adjacent functional groups, thereby affecting the reactivity and binding affinity of the molecule. This characteristic is particularly advantageous in drug design, where fluorine atoms are often incorporated to enhance metabolic stability, improve pharmacokinetic profiles, and increase binding affinity to biological targets. The< strong>piperidine ring itself is a common pharmacophore in many drugs due to its ability to mimic the piperazine moiety found in numerous bioactive molecules.

The synthesis of 3-fluoro-4,4-dimethoxypiperidine typically involves multi-step organic reactions that require precise control over reaction conditions. One common synthetic route involves the nucleophilic substitution of a halogenated piperidine derivative with a fluorinating agent, followed by methylation to introduce the two methoxy groups. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have also been explored to improve yield and selectivity in the synthesis process. These methods highlight the compound's importance as a building block in complex molecular architectures.

In recent years, 3-fluoro-4,4-dimethoxypiperidine has garnered attention for its role in the development of antiviral and anticancer agents. The< strong>fluorine-containing piperidine scaffold has been shown to enhance the efficacy of several therapeutic compounds by improving their interaction with biological targets. For instance, studies have demonstrated that fluorinated piperidines can increase the potency of kinase inhibitors by modulating their binding affinity to protein receptors. Additionally, the< strong>methoxy groups provide further opportunities for functionalization, allowing chemists to tailor the molecule's properties for specific applications.

The pharmaceutical industry has leveraged 3-fluoro-4,4-dimethoxypiperidine to develop novel compounds with improved pharmacological profiles. Researchers have utilized this intermediate to create molecules with enhanced bioavailability and reduced toxicity. The ability to introduce fluorine and methoxy groups at specific positions on the piperidine ring allows for fine-tuning of physicochemical properties such as solubility, lipophilicity, and metabolic stability. These attributes are crucial for optimizing drug candidates for clinical use.

The application of computational chemistry and molecular modeling has further expanded the utility of 3-fluoro-4,4-dimethoxypiperidine in drug discovery. By predicting how modifications to the molecule will affect its interactions with biological targets, researchers can accelerate the design process and reduce experimental costs. These computational tools have been instrumental in identifying promising candidates for further development.

The growing interest in fluorinated heterocycles has spurred innovation in synthetic methodologies for 3-fluoro-4,4-dimethoxypiperidine. New catalytic systems and green chemistry approaches have been developed to make the synthesis more efficient and environmentally friendly. These advancements not only improve the accessibility of the compound but also align with global efforts to promote sustainable chemical practices.

Future research directions may explore novel derivatives of 3-fluoro-4,4-dimethoxypiperidine with tailored properties for specific therapeutic applications. The combination of traditional organic synthesis with cutting-edge technologies such as flow chemistry and biocatalysis holds promise for further enhancing the compound's utility in pharmaceutical development. As our understanding of molecular interactions continues to evolve, so too will the applications of this versatile intermediate.